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Compound of Interest

Compound Name:
4-Chloro-3',4'-

dimethoxybenzophenone

Cat. No.: B039191 Get Quote

An In-depth Technical Guide to 4-Chloro-3',4'-
dimethoxybenzophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 4-Chloro-3',4'-dimethoxybenzophenone, a compound of interest in various

chemical and pharmaceutical research fields.

Chemical Structure and IUPAC Name
4-Chloro-3',4'-dimethoxybenzophenone is an aromatic ketone. The structure consists of a

benzophenone core, which is a diphenyl ketone. One of the phenyl rings is substituted with a

chlorine atom at the para-position (position 4). The other phenyl ring is substituted with two

methoxy groups at the 3' and 4' positions.

The systematically generated IUPAC name for this compound is (4-Chlorophenyl)(3,4-

dimethoxyphenyl)methanone.[1][2][3][4]

Synonyms:

4-Chloro-3',4'-dimethoxybenzophenone
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Methanone, (4-chlorophenyl)(3,4-dimethoxyphenyl)-[3]

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for 4-Chloro-3',4'-dimethoxybenzophenone is

presented in the table below for easy reference and comparison.

Property Value Reference

CAS Number 116412-83-0 [1]

Molecular Formula C₁₅H₁₃ClO₃ [1][2]

Molecular Weight 276.71 g/mol [2]

Melting Point 111-112 °C [2]

Boiling Point 414.5 ± 45.0 °C (Predicted) [2]

Density 1.216 ± 0.06 g/cm³ (Predicted) [2]

Water Solubility 1.4 mg/L at 20 °C

Note: Some physical properties are predicted values based on computational models.

While specific NMR and IR spectral data were not readily available in the public domain,

analytical techniques such as UPLC and Mass Spectrometry are referenced for the

characterization of this compound.[1]

Experimental Protocol: Synthesis
The primary method for the synthesis of 4-Chloro-3',4'-dimethoxybenzophenone is the

Friedel-Crafts acylation of veratrole (1,2-dimethoxybenzene) with 4-chlorobenzoyl chloride.[5]

This electrophilic aromatic substitution reaction is typically catalyzed by a Lewis acid.

Materials and Reagents
Veratrole (1,2-dimethoxybenzene)

4-Chlorobenzoyl chloride
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Lewis Acid Catalyst (e.g., TiO₂-SnOₓ solid solution, AlCl₃)[5]

Anhydrous Solvent (e.g., dichloromethane, 1,2-dichloroethane)

Sodium bicarbonate solution (saturated)

Anhydrous sodium sulfate

Silica gel for column chromatography

Eluent (e.g., ethyl acetate/hexane mixture)

Reaction Procedure
Catalyst Suspension: In a clean, dry, round-bottom flask equipped with a magnetic stirrer and

a reflux condenser, the Lewis acid catalyst is suspended in the anhydrous solvent under an

inert atmosphere (e.g., nitrogen or argon).

Addition of Reactants: Veratrole is added to the stirred suspension. Subsequently, 4-

chlorobenzoyl chloride is added dropwise to the reaction mixture.

Reaction Conditions: The reaction mixture is heated to reflux and maintained at this

temperature for a specified period. The progress of the reaction should be monitored by a

suitable technique, such as Thin Layer Chromatography (TLC). A study utilizing a 0.1TiO₂-

SnOₓ catalyst reported a veratrole conversion of 74% and a selectivity for 4-chloro-3',4'-
dimethoxybenzophenone of 97%.[5]

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The catalyst

is removed by filtration. The filtrate is then washed sequentially with a saturated sodium

bicarbonate solution to neutralize any remaining acid, followed by water and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the

solvent is removed under reduced pressure to yield the crude product. The crude product is

then purified by silica gel column chromatography using an appropriate eluent system (e.g.,

a gradient of ethyl acetate in hexane) to afford the pure 4-Chloro-3',4'-
dimethoxybenzophenone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.researchgate.net/publication/364750724_Highly_Efficient_Friedel-Crafts_Acylation_of_Veratrole_over_TiO2-SnOx_Solid_Solution_Catalyst
https://www.benchchem.com/product/b039191?utm_src=pdf-body
https://www.benchchem.com/product/b039191?utm_src=pdf-body
https://www.researchgate.net/publication/364750724_Highly_Efficient_Friedel-Crafts_Acylation_of_Veratrole_over_TiO2-SnOx_Solid_Solution_Catalyst
https://www.benchchem.com/product/b039191?utm_src=pdf-body
https://www.benchchem.com/product/b039191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
Chemical Structure
Caption: Chemical structure of (4-Chlorophenyl)(3,4-dimethoxyphenyl)methanone.

Synthesis Workflow
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Caption: Workflow for the synthesis of 4-Chloro-3',4'-dimethoxybenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.researchgate.net/publication/364750724_Highly_Efficient_Friedel-Crafts_Acylation_of_Veratrole_over_TiO2-SnOx_Solid_Solution_Catalyst
https://www.benchchem.com/product/b039191#chemical-structure-and-iupac-name-of-4-chloro-3-4-dimethoxybenzophenone
https://www.benchchem.com/product/b039191#chemical-structure-and-iupac-name-of-4-chloro-3-4-dimethoxybenzophenone
https://www.benchchem.com/product/b039191#chemical-structure-and-iupac-name-of-4-chloro-3-4-dimethoxybenzophenone
https://www.benchchem.com/product/b039191#chemical-structure-and-iupac-name-of-4-chloro-3-4-dimethoxybenzophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b039191?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

